Cas no 1783727-59-2 (3-cyano-4,5-difluorobenzoic acid)

• Product Name: 3-cyano-4,5-difluorobenzoic acid
• CAS No: 1783727-59-2
• MF: C₈H₃F₂NO₂
• MW: 183.111728906631
• CID: 5999350
• PubChem ID: 105440371
• Update Time: 2025-05-25

3-cyano-4,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-4,5-difluorobenzoic acid
• MFCD28758877
• 1783727-59-2
• EN300-20982310
• Benzoic acid, 3-cyano-4,5-difluoro-

• Inchi： 1S/C8H3F2NO2/c9-6-2-4(8(12)13)1-5(3-11)7(6)10/h1-2H,(H,12,13)
• InChI Key： LYBGNNDGFBROJY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(F)C(C#N)=C1

Computed Properties

• Exact Mass: 183.01318466g/mol
• Monoisotopic Mass: 183.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 317.3±42.0 °C(Predicted)
• pka: 3.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-cyano-4,5-difluorobenzoic acid

3-Cyano-4,5-Difluorobenzoic Acid: A Comprehensive Overview

3-Cyano-4,5-difluorobenzoic acid (CAS No. 1783727-59-2) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a cyano group (-CN) and two fluorine atoms attached to a benzoic acid backbone, has garnered attention due to its potential in drug development, material synthesis, and as an intermediate in organic chemistry. The presence of both cyano and fluorine substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in modern chemical research.

Recent studies have highlighted the role of 3-cyano-4,5-difluorobenzoic acid in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel fluorinated aromatic compounds, which exhibit enhanced thermal stability and electronic conductivity. These properties are particularly advantageous in the design of high-performance polymers and electronic devices. Furthermore, the cyano group's ability to act as a strong electron-withdrawing group has been leveraged in the creation of new classes of coordination polymers and metal-organic frameworks (MOFs), which are promising candidates for gas storage and catalytic applications.

In the realm of medicinal chemistry, 3-cyano-4,5-difluorobenzoic acid has shown potential as a lead compound for drug discovery. Its structure provides a platform for exploring bioisosterism and pharmacophore modeling, enabling the design of molecules with improved bioavailability and efficacy. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and anticancer activities, making them valuable targets for further preclinical studies. The fluorine atoms in the molecule also contribute to its lipophilicity, which is crucial for drug penetration into cellular membranes.

The synthesis of 3-cyano-4,5-difluorobenzoic acid typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the fluorination of a benzoic acid derivative followed by cyanation using appropriate reagents. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical applications. Additionally, advancements in catalytic methods have enabled more efficient pathways for synthesizing this compound, reducing production costs and environmental impact.

From an environmental perspective, understanding the toxicity and biodegradation of 3-cyano-4,5-difluorobenzoic acid is crucial for its safe handling and application. Recent toxicological studies have indicated that while the compound exhibits low acute toxicity under standard conditions, long-term exposure may pose risks to aquatic ecosystems. Efforts are underway to develop eco-friendly alternatives and recycling strategies to mitigate these concerns.

In conclusion, 3-cyano-4,5-difluorobenzoic acid stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse scientific disciplines. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both academic research and industrial innovation.